Cas no 885276-55-1 ((3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID)

• Product Name: (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID
• CAS No: 885276-55-1
• MF: C₂₀H₂₇N₃O₄
• MW: 373.446085214615
• MDL: MFCD04115190
• CID: 711363
• PubChem ID: 74788479
• Update Time: 2025-05-24

(3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID Chemical and Physical Properties

Names and Identifiers

• (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID
• (3-BOC-AMINOPIPERIDIN-1-YL)-(1H-INDOL-2-YL)ACETIC ACID,
• 2-[2-amino-3-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-1-yl]-2-(1H-indol-2-yl)acetic acid
• 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(1H-indol-2-yl)acetic acid
• 885276-55-1
• SB39479
• MFCD04115190
• (3-boc-aminopiperidin-1-yl)-(1h-indol-2-yl)acetic acid
• 2-(3-((tert-Butoxycarbonyl)amino)piperidin-1-yl)-2-(1H-indol-2-yl)aceticacid
• 2-(1H-indol-2-yl)-2-[3-[(2-methylpropan-2-yl)oxycarbonylamino]piperidin-1-yl]acetic acid
• CS-0341086
• 2-(3-{[(tert-butoxy)carbonyl]amino}piperidin-1-yl)-2-(1H-indol-2-yl)acetic acid
• {3-[(TERT-BUTOXYCARBONYL)AMINO]PIPERIDIN-1-YL}(1H-INDOL-2-YL)ACETIC ACID

• MDL： MFCD04115190
• Inchi： 1S/C20H27N3O4/c1-20(2,3)27-19(26)21-14-8-6-10-23(12-14)17(18(24)25)16-11-13-7-4-5-9-15(13)22-16/h4-5,7,9,11,14,17,22H,6,8,10,12H2,1-3H3,(H,21,26)(H,24,25)
• InChI Key： OTVZQGGULAQQJD-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCCN(C(C(=O)O)C2=CC3C=CC=CC=3N2)C1)=O

Computed Properties

• Exact Mass: 373.20000
• Monoisotopic Mass: 373.20015635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 94.7Ų

Experimental Properties

• PSA: 94.66000
• LogP: 3.61150

Additional information on (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID

Professional Introduction to (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID (CAS No. 885276-55-1)

Compound with the CAS number 885276-55-1 and the product name (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of both BOC-amino and indolyl moieties in its framework suggests a multifaceted utility, particularly in the synthesis of bioactive molecules.

The molecular architecture of this compound is highly intriguing, featuring a piperidine ring linked to an indole moiety through an acetic acid side chain. The BOC-amino group, specifically, serves as a protective group for amino functionalities, a common strategy in peptide and protein synthesis. This feature makes the compound a valuable intermediate in the construction of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological properties. Indole compounds are well-documented for their roles as agonists and antagonists at various receptors, including those involved in pain modulation, neurodegenerative diseases, and cancer. The incorporation of an indole ring into the molecular structure of this compound not only enhances its potential biological activity but also opens up avenues for exploring novel therapeutic strategies.

The acetic acid side chain in the compound’s structure contributes to its solubility and reactivity, making it a versatile building block for further chemical modifications. This characteristic is particularly advantageous in synthetic chemistry, where flexibility in functional group manipulation is often crucial for achieving desired biological outcomes. Researchers have leveraged such structural features to develop novel scaffolds with enhanced binding affinity and selectivity towards target proteins.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry. Piperidine rings are frequently found in approved drugs due to their ability to modulate enzyme activity and receptor binding. The specific configuration of the piperidine ring in this compound may contribute to unique interactions with biological targets, making it a promising candidate for further investigation.

The protective nature of the BOC-amino group is another critical aspect of this compound’s utility. In peptide synthesis, protecting groups are employed to prevent unwanted side reactions during coupling steps. The BOC group is particularly favored for its stability under various reaction conditions while being easily removable under mild acidic conditions. This feature makes the compound an excellent precursor for constructing complex peptides and peptidomimetics without compromising synthetic efficiency.

The combination of these structural elements—piperidine, indole, and acetic acid

In conclusion, (3-BOC-AMINO-PIPERIDIN-1-YL)-(1H-INDOL-2-YL)-ACETIC ACID (CAS No. 885276-55-1) represents a fascinating molecule with significant potential in pharmaceutical research. Its structural features—BOC-amino, piperidine, and indole